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Compound of Interest

Compound Name: 2'-Methoxyflavone

Cat. No.: B191848

Introduction

2'-Methoxyflavone is a naturally occurring flavonoid, a class of polyphenolic compounds found
in various plants, including Hypericum riparium.[1][2] Flavonoids, and specifically methoxylated
flavones, have garnered significant interest in the scientific community for their diverse
pharmacological activities and potential as therapeutic agents.[3][4] The presence of a methoxy
group can enhance metabolic stability and bioavailability, making these compounds attractive
candidates for drug development.[3][5] 2'-Methoxyflavone has demonstrated potential in
several therapeutic areas, including oncology and immunology, primarily through its ability to
modulate key cellular signaling pathways.[4][6][7] These application notes provide an overview
of the known biological activities, mechanisms of action, and relevant experimental data for 2'-
Methoxyflavone.

Mechanism of Action

The therapeutic effects of 2'-Methoxyflavone and related methoxyflavones are attributed to
their interaction with multiple cellular targets and signaling pathways.

o Modulation of Apoptotic Pathways: 2'-Methoxyflavone has been shown to enhance
apoptosis (programmed cell death) induced by Tumor Necrosis Factor-Related Apoptosis-
Inducing Ligand (TRAIL) in human leukemic cells.[7] This synergistic effect involves the
mitochondrial pathway, characterized by an increase in the expression of the pro-apoptotic
protein BAX.[7] The process is also linked to the activation of caspase-8 and caspase-3, key

executioner enzymes in the apoptotic cascade.[7]
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« Inhibition of Pro-inflammatory Pathways: Methoxyflavones are recognized for their anti-
inflammatory properties.[8][9] They can suppress the activation of nuclear factor-kappa B
(NF-kB), a critical transcription factor that governs the expression of pro-inflammatory
cytokines and enzymes.[10][11] The anti-inflammatory actions of the related compound 2'-
methoxy-6-methylflavone have been linked to the AKT signaling pathway.[10]

e Modulation of Kinase Signaling: The PI3K/Akt and MAPK/ERK pathways are crucial for cell
survival, proliferation, and growth and are often dysregulated in cancer.[12] Flavonoids can
modulate these signaling cascades, thereby inhibiting cancer cell proliferation.[12][13] For
example, the related methoxyflavone, tangeretin, has been shown to inhibit the
phosphorylation of p38 MAPK, JNK, and AKT.[13]

Quantitative Data Summary

The following tables summarize the available quantitative data for 2'-Methoxyflavone and
structurally related compounds to provide a benchmark for its potential efficacy.

Table 1: Cytotoxicity of 2'-Methoxyflavone and Related Compounds
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Compound Cell Line Assay Type Endpoint Result Reference
2'-
Methoxyflavo  CHO MTS Assay IC50 64.8 uM [1112]
ne
2'-
MOLT-4
Methoxyflavo ) MTT Assay IC20 ~25 pg/mL [7]
(Leukemia)
ne
5,7-
] HepG2 (Liver
Dimethoxyfla MTT Assay IC50 25 uM [6]
Cancer)
vone
4'5'- HCC1954
dihydroxy- (Breast Not Specified  IC50 8.58 uM [5]
5,7,3-TMF Cancer)
5,3-
_ MCF-7
dihydroxy- a
(Breast Not Specified  IC50 3.71 uM [5]
3,6,7,8,4'-
Cancer)
PeMF

Table 2: Neuroprotective and Anti-inflammatory Activity of Related Methoxyflavones
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Concentration/

Compound Model Effect Reference
Dose
2'-methoxy-6- Mouse model of Decreased
_ , _ 30 mg/kg [10]
methylflavone focal ischemia infarct volume
_ Increased
2'-methoxy-6- Mouse brain
) GABA-Areceptor 0.1-10 pM [10]
methylflavone slices )
tonic currents
Decreased LPS-
2'-methoxy-6- Macrophage cell )
_ induced NF-kB 1073104 M [10]
methylflavone line o
activity
5-Hydroxy- )
) Neuroprotection
3,7,3,4'- Primary rat )
) against 0.1-10 pMm [14]
tetramethoxyflav ~ cortical cells o
glutamate toxicity
one

Visualized Signaling Pathways and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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